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Compound of Interest

Compound Name: ER-076349

Cat. No.: B3326424 Get Quote

Application Note
This document provides detailed protocols for the preparation of stock solutions of ER-076349,

a potent tubulin polymerization inhibitor, for use in various preclinical research applications.

Adherence to these guidelines is critical for ensuring the stability, activity, and reproducibility of

experimental results. ER-076349 is a synthetic analog of halichondrin B and a key intermediate

in the synthesis of the FDA-approved anticancer agent eribulin.[1] Its mechanism of action

involves the inhibition of microtubule dynamics, leading to G2/M cell cycle arrest and apoptosis

in cancer cells.[1][2]

Chemical and Physical Properties
A summary of the key properties of ER-076349 is provided in the table below. This information

is essential for accurate preparation of stock solutions and subsequent dilutions.
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Property Value Source

Molecular Formula C₄₀H₅₆O₁₁ MedChemExpress

Molecular Weight 712.87 g/mol MedChemExpress

Appearance White to off-white solid General Knowledge

Storage (Solid)
-80°C, protect from light,

stored under nitrogen
[1]

Solubility Soluble in DMSO [2][3][4]

Experimental Protocols
Materials and Equipment

ER-076349 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, nuclease-free microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol 1: Preparation of a High-Concentration (10 mM)
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ER-076349 in DMSO. This

high-concentration stock is ideal for long-term storage and for making intermediate dilutions for

various in vitro and in vivo studies.
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Pre-weighing Preparation: Before opening the vial of ER-076349, allow it to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation of moisture onto the

compound.

Weighing: In a sterile, chemically resistant container (e.g., a glass weighing boat or a

microcentrifuge tube), carefully weigh out the desired amount of ER-076349 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 7.13 mg of ER-076349.

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed ER-076349.

For the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution if necessary, but

avoid excessive heat.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, nuclease-

free microcentrifuge tubes or cryovials. The volume of the aliquots should be based on the

typical experimental needs to avoid multiple freeze-thaw cycles.[2]

Storage: Store the aliquots at -80°C for long-term storage, protected from light.[1] When

stored properly, the DMSO stock solution should be stable for several months.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
For most cell-based assays, the high-concentration DMSO stock will need to be further diluted

in an appropriate aqueous buffer or cell culture medium. It is important to note that the final

concentration of DMSO in the assay should be kept low (typically ≤ 0.5%) to avoid solvent-

induced cytotoxicity.

Thawing the Stock Solution: Remove one aliquot of the 10 mM ER-076349 DMSO stock

from the -80°C freezer and thaw it at room temperature.

Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and the

potential for precipitation, it is often beneficial to perform an intermediate dilution in DMSO or
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a suitable buffer. For example, a 1:10 dilution of the 10 mM stock in DMSO will yield a 1 mM

solution.

Final Dilution: Further dilute the stock or intermediate solution into the final cell culture

medium to achieve the desired working concentration. For example, to prepare 1 mL of a

100 nM working solution from a 1 mM intermediate stock, add 0.1 µL of the 1 mM stock to

999.9 µL of cell culture medium.

Mixing and Use: Mix the working solution thoroughly by gentle inversion or pipetting. Use the

freshly prepared working solution immediately for your experiments. Do not store aqueous

working solutions for extended periods.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing ER-076349 stock and working solutions.
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Caption: Mechanism of action of ER-076349 leading to cell cycle arrest and apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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